(4-Methylthiophenyl)-naphth-1-yl-carbinol

• Molecular Formula: C18H16OS
• Molecular Weight: 280.4 g/mol
• IUPAC Name: (4-methylsulfanylphenyl)-naphthalen-1-ylmethanol
• InChI: InChI=1S/C18H16OS/c1-20-15-11-9-14(10-12-15)18(19)17-8-4-6-13-5-2-3-7-16(13)17/h2-12,18-19H,1H3
• InChI Key: IQTHXKCMYZAQKD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(C2=CC=CC3=CC=CC=C32)O

Description

(4-Methylthiophenyl)-naphth-1-yl-carbinol is a useful research compound. Its molecular formula is C18H16OS and its molecular weight is 280.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Methylthiophenyl)-naphth-1-yl-ketone (10 g, 35.9 mmol) was dissolved in of methanol (100 ml), then sodium borohydride (4.5 g, 118.9 mmol) was added slowly and the reaction mixture was stirred for 6 hours. Then methanol was distilled off and the reaction mixture was extracted with ethylacetate. The organic layer extract was washed with water, dried over anhydrous sodium sulfate, and concentrated to give oil, which was crystallized from benzene-hexane to give the desired compound.